Cas no 2172572-67-5 (1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide)

1-Cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide is a specialized heterocyclic compound featuring a triazole core functionalized with a cyclohexyl group and a 3-methylbutyl side chain, terminated by a carboxamide moiety. Its molecular structure offers versatility in synthetic applications, particularly in medicinal chemistry and material science, due to the presence of both polar (carboxamide) and non-polar (alkyl/cyclohexyl) regions. The triazole ring enhances stability and potential for hydrogen bonding, while the branched alkyl chain may improve lipophilicity, making it suitable for probing structure-activity relationships. This compound serves as a valuable intermediate for designing bioactive molecules or functional materials, with potential utility in drug discovery or polymer modification.
1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide structure
2172572-67-5 structure
Product Name:1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:2172572-67-5
MF:C14H24N4O
MW:264.366562843323
CID:5777846
PubChem ID:165600516
Update Time:2025-10-23

1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-1594052
    • 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide
    • 2172572-67-5
    • Inchi: 1S/C14H24N4O/c1-10(2)8-9-12-13(14(15)19)16-17-18(12)11-6-4-3-5-7-11/h10-11H,3-9H2,1-2H3,(H2,15,19)
    • InChI Key: MUHNTPBFTYNOBL-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(CCC(C)C)N(C2CCCCC2)N=N1)N

Computed Properties

  • Exact Mass: 264.19501140g/mol
  • Monoisotopic Mass: 264.19501140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 73.8Ų

1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-Cyclohexyl-5-(3-Methylbutyl)-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 2172572-67-5)

1-Cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172572-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide makes it a promising candidate for various pharmacological studies and drug development initiatives.

The chemical structure of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide consists of a cyclohexyl group and a 3-methylbutyl group attached to a 1,2,3-triazole ring. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The cyclohexyl group contributes to the compound's lipophilicity, enhancing its ability to cross cell membranes and interact with intracellular targets. The 3-methylbutyl group, on the other hand, provides additional steric hindrance and hydrophobicity, which can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress in neuronal cells.

In addition to its neuroprotective effects, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways such as the PI3K/AKT/mTOR pathway. This makes it a potential candidate for developing novel anticancer drugs that can selectively target cancer cells while sparing normal cells.

The pharmacokinetic properties of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings.

The safety profile of 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 1-cyclohexyl-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172572-67-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for various medical conditions.

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